Cas no 1805607-71-9 (Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate
• CAS No: 1805607-71-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4805175
• Update Time: 2025-07-20

Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-5(13)3-12-7(9(14)15-2)6(4)8(10)11/h3,8,13H,1-2H3
• InChI Key： RRDWFVCPNLHIAD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate

Research Brief on Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate (CAS: 1805607-71-9)

Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate (CAS: 1805607-71-9) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and hydroxyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The synthesis of Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate involves a multi-step process that includes the introduction of the difluoromethyl group at the 3-position of the pyridine ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

In terms of biological activity, Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate has shown inhibitory effects against a range of enzymes, including those involved in inflammatory pathways and microbial metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against bacterial dihydrofolate reductase (DHFR), an enzyme critical for folate synthesis in pathogenic bacteria. These findings suggest its potential as a lead compound for the development of new antibacterial agents, particularly in the face of rising antibiotic resistance.

Further investigations into the pharmacokinetic properties of Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate have revealed favorable absorption and distribution profiles in preclinical models. The compound's stability in physiological conditions and its ability to penetrate bacterial cell walls enhance its therapeutic potential. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently areas of active research.

In conclusion, Methyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylate (CAS: 1805607-71-9) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on further elucidating its mechanism of action, improving its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound may yield significant contributions to the fields of medicinal chemistry and antimicrobial drug development.